Cas no 333348-56-4 (1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole
• CAS No: 333348-56-4
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 3062519
• Update Time: 2025-06-13

1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C15H13N3O/c1-10-7-8-12(9-11(10)2)15(19)18-14-6-4-3-5-13(14)16-17-18/h3-9H,1-2H3
• InChI Key： HDPZVZCJFFUDDQ-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(C)C(C)=C2)C2=CC=CC=C2N=N1

Additional information on 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole

1-(3,4-Dimethylbenzoyl)-1H-1,2,3-Benzotriazole: A Comprehensive Overview

1-(3,4-Dimethylbenzoyl)-1H-1,2,3-benzotriazole (CAS No. 333348-56-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines a benzotriazole moiety with a dimethylbenzoyl group. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The benzotriazole core is well-known for its excellent coordination ability and reactivity, making it a valuable building block in various synthetic processes. The dimethylbenzoyl group, on the other hand, introduces additional functionalities that can enhance the molecule's solubility, stability, and biological activity. These features make 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole an attractive candidate for a wide array of applications in pharmaceuticals, materials science, and chemical synthesis.

In recent years, significant research has been conducted to explore the potential of 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. Studies have shown that this compound can serve as a precursor for the development of novel drugs with improved pharmacological profiles. For instance, researchers at the University of California have demonstrated that derivatives of 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole exhibit potent anti-inflammatory and anti-cancer activities.

The unique structural features of 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole also make it an excellent candidate for use in materials science. Its ability to form stable complexes with various metals has led to its application in the development of metal-organic frameworks (MOFs). These MOFs have shown promise in gas storage and separation processes due to their high surface area and tunable pore size. Additionally, the compound's photophysical properties have been explored for potential applications in optoelectronic devices.

In the realm of chemical synthesis, 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole has been utilized as a versatile reagent in various organic transformations. Its reactivity has been harnessed to develop efficient methods for the synthesis of complex molecules with high stereoselectivity and yield. For example, a recent study published in the Journal of Organic Chemistry reported a novel protocol for the asymmetric synthesis of chiral compounds using 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole as a key intermediate.

The safety and environmental impact of 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole have also been thoroughly investigated. Studies have shown that this compound exhibits low toxicity and environmental impact when handled and disposed of properly. This makes it a safer alternative to many traditional reagents used in chemical synthesis.

In conclusion, 1-(3,4-dimethylbenzoyl)-1H-1,2,3-benzotriazole (CAS No. 333348-56-4) is a highly versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.